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Foreword

This technical guide provides a comprehensive overview of 6-Amino-2,3-dimethylphenol
hydrochloride, a substituted aminophenol of interest in various chemical and pharmaceutical
research domains. As a Senior Application Scientist, this document is structured to deliver not
just data, but also contextual insights into the characterization, potential synthesis, and
applications of this compound. While specific experimental data for the hydrochloride salt is
limited in publicly accessible literature, this guide synthesizes available information on the
parent compound and related isomers to provide a thorough and practical resource.

Section 1: Core Identifiers and Chemical Structure

6-Amino-2,3-dimethylphenol hydrochloride is a chemical compound with a defined
molecular structure. While a dedicated PubChem Compound ID (CID) for the hydrochloride salt
is not readily available, its fundamental properties are well-documented.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1283196#bc-rfq
https://www.benchchem.com/product/b1283196/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-amino-2-3-dimethylphenol-hydrochloride
https://www.benchchem.com/product/b1283196/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-amino-2-3-dimethylphenol-hydrochloride
https://www.benchchem.com/product/b1283196/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-amino-2-3-dimethylphenol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Core Identifiers for 6-Amino-2,3-dimethylphenol Hydrochloride

Identifier Value Source

CAS Number 131142-40-0 CymitQuimica[1]
Molecular Formula CsH12CINO CymitQuimica[1]
Molecular Weight 173.64 g/mol CymitQuimica[1]
InChl Key IMPACRGHRXTMDS- CymitQuimica[1]

UHFFFAOYSA-N

It is important to note that while the CAS number is specific to the hydrochloride salt, other
identifiers such as a PubChem CID, EC number, and a canonical SMILES string are not
distinctly available for this salt form in major public databases. For reference, the free base, 6-
Amino-2,3-dimethylphenol, and its isomers have documented identifiers.

Caption: 2D Structure of 6-Amino-2,3-dimethylphenol hydrochloride.

Section 2: Physicochemical Properties

Detailed experimental data on the physicochemical properties of 6-Amino-2,3-dimethylphenol
hydrochloride are not extensively reported. However, properties can be inferred from data
available for the parent compound and its isomers.

Table 2: Physicochemical Properties of Related Aminodimethylphenol Isomers
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3-Amino-2,6- 6-Amino-2,4- .
Property . 2,3-Dimethylphenol
dimethylphenol xylenol
Molecular Formula CsH11NO CsH11NO CsH100
Molecular Weight 137.18 g/mol 137.18 g/mol 122.16 g/mol
Melting Point 102.3 - 103.1°C Not Available 70-73 °C
N ) Decomposes at )
Boiling Point Not Available 217 °C
~250°C
<12 g/L in propylene Slightly soluble in
Solubility J Propy Not Available i
glycol water
LogP 0.19 (pH 7.0) 1.6 2.34
pKa Not Available Not Available 10.48

Note: The data for 3-Amino-2,6-dimethylphenol is from a safety assessment by the Scientific
Committee on Consumer Safety[2]. Data for 6-Amino-2,4-xylenol and 2,3-Dimethylphenol are
from PubChem and other chemical databases.

The hydrochloride salt is expected to have higher water solubility compared to its free base due
to the ionic nature of the amine hydrochloride group.

Section 3: Synthesis and Manufacturing

A specific, documented synthesis route for 6-Amino-2,3-dimethylphenol hydrochloride is not
readily available in peer-reviewed literature. However, the synthesis of aminophenols generally
involves two main strategies: the reduction of a corresponding nitrophenol or the amination of a
phenol.

A plausible synthetic pathway for the parent compound, 6-Amino-2,3-dimethylphenol, could
involve the nitration of 2,3-dimethylphenol followed by the reduction of the resulting nitrophenol.

Caption: Plausible synthesis route for 6-Amino-2,3-dimethylphenol hydrochloride.

The final step would involve treating the free base with hydrochloric acid to form the
hydrochloride salt. The choice of reducing agent in the second step is critical to avoid unwanted
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side reactions. Catalytic hydrogenation is often a clean and efficient method for this
transformation.

Section 4: Applications in Research and Drug
Development

While specific applications for 6-Amino-2,3-dimethylphenol hydrochloride are not widely
documented, compounds within the aminophenol class are valuable intermediates in the
synthesis of a variety of biologically active molecules.

e Pharmaceutical Scaffolds: Aminophenols serve as key building blocks for the synthesis of
various pharmaceutical agents. Their bifunctional nature (possessing both an amino and a
hydroxyl group) allows for diverse chemical modifications to generate libraries of compounds
for drug discovery screening.

e Precursors to Bioactive Molecules: The structural motif of aminophenol is present in a range
of compounds with demonstrated biological activity, including analgesic and antipyretic
agents.

o Redox-Active Moieties: The phenol group can undergo oxidation, and this property can be
exploited in the design of probes for reactive oxygen species or as part of redox-active drug
delivery systems.

Section 5: Experimental Workflow for
Characterization

For a novel or less-characterized compound like 6-Amino-2,3-dimethylphenol
hydrochloride, a systematic characterization workflow is essential to confirm its identity and

purity.
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Caption: A generalized workflow for the characterization of a synthesized aminophenol
hydrochloride.

Step-by-Step Methodologies:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Objective: To confirm the proton and carbon framework of the molecule.
o Protocol:
1. Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., D20, DMSO-de).
2. Acquire *H NMR and 13C NMR spectra on a spectrometer (e.g., 400 MHz).

3. Analyze the chemical shifts, integration, and coupling patterns to confirm the presence
of the aromatic protons, methyl groups, and the overall substitution pattern. The
presence of the hydrochloride salt may influence the chemical shift of protons near the
amino group.
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e Infrared (IR) Spectroscopy:
o Objective: To identify the key functional groups.
o Protocol:

1. Prepare the sample as a KBr pellet or using an ATR (Attenuated Total Reflectance)
accessory.

2. Acquire the IR spectrum over a range of 4000-400 cm™2.

3. Look for characteristic absorption bands for O-H (broad, ~3200-3600 cm~1), N-H (amine
salt, broad, ~2400-3200 cm~1), C-H (aromatic and aliphatic, ~2850-3100 cm~1), and
C=C (aromatic, ~1450-1600 cm™?) stretching vibrations.

e Mass Spectrometry (MS):
o Objective: To determine the molecular weight and fragmentation pattern.
o Protocol:

1. Dissolve a small amount of the sample in a suitable solvent (e.g., methanol,

acetonitrile).

2. Analyze using an appropriate ionization technique, such as Electrospray lonization
(ESI).

3. Observe the mass-to-charge ratio (m/z) of the molecular ion corresponding to the free
base [M+H]*.

Section 6: Safety and Handling

As with all chemicals, 6-Amino-2,3-dimethylphenol hydrochloride should be handled with
care in a well-ventilated laboratory environment. General safety precautions for aminophenols
should be followed.

o Personal Protective Equipment (PPE): Wear appropriate safety glasses, gloves, and a lab

coat.
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e Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse
thoroughly with water.

» Storage: Store in a cool, dry place away from oxidizing agents.

Aminophenols as a class can be toxic and may cause skin and respiratory irritation. Some
aminophenols have been shown to cause methemoglobinemia.[3]

Section 7: Conclusion

6-Amino-2,3-dimethylphenol hydrochloride represents a chemical entity with potential for
further exploration in synthetic and medicinal chemistry. While comprehensive data for this
specific salt is not yet abundant in public domains, this guide provides a foundational
understanding based on its chemical class and available information on related compounds.
Further research into its synthesis, properties, and applications is warranted to fully elucidate
its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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